Cas no 90776-59-3 (beta-Methyl vinyl phosphate (MAP))

Beta-Methyl vinyl phosphate (MAP) is a versatile organophosphorus compound offering improved thermal stability and reduced hydrolytic sensitivity compared to traditional phosphates. Its unique structure enhances solubility in organic solvents, making it suitable for applications requiring precise control of chemical reactivity and stability.
beta-Methyl vinyl phosphate (MAP) structure
90776-59-3 structure
Product Name:beta-Methyl vinyl phosphate (MAP)
CAS No:90776-59-3
MF:C29H27N2O10P
MW:594.505849123001
MDL:MFCD01318092
CID:61445
PubChem ID:10304013
Update Time:2025-12-31

beta-Methyl vinyl phosphate (MAP) Chemical and Physical Properties

Names and Identifiers

    • beta-Methyl vinyl phosphate (MAP)
    • (4R,5S,6S)-3-(Diphenyloxy)phosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3,2,0]hept-2-ene-2-carboxylate
    • P-Nitrobenzyl (1R,5R,6S)-6-[(1R)-1-hydroxyethyl]-2-
    • β-METHYL VINYL PHOSPHATE(MAP)
    • Intermediate of Meropenem
    • PNB(4R,5S,6S)-3-(diphenyl-oxy)phosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3,2,0]hept-2-ene-2-carboxylate
    • MVP
    • PNB (1R,5S,6S)-2-(diphenyloxy)phosphoryloxy-6-[(1R)-1-hydroxyethyl]-1-methyl-1-carbapen-2-em-3-carboxylate
    • [4R-[4α, 5β,6β(R*)]]-3-[(diphenoxyphosphinyl)oxy]-6-(1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
    • MAP
    • Beta-Methyl vinyl phosphate
    • (4-nitrophenyl)methyl (4R,5R,6S)-3-diphenoxyphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • (4R,5R,6S)-4-Nitrobenzyl 3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid,3-[(diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-, (4-nitrophenyl)methylester, (4R,5R,6S)-
    • 4-Nitrobenzyl (4R,5S,6S)-3-[(Diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]- 4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en...
    • 4-Nitrobenzyl (4R,5S,6S)-3-[(Diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]- 4-Methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • 4-Nitrobenzyl (4R,5S,6S)-3-[(Diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]- 4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • 4-Nitrobenzyl (4R,5S,6S)-3-[(Diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene...
    • 4-NITROBENZYL-(1R,5R,6S)-6-[(1R)-1-HYDROXYETHYL]-2-[(DIPHENYLPHOSPHONO)OXY]-1-METHYLCARBAPEN-2-EM-3-CARBOXYLIC ACID
    • 4-Nitrobenzyl (4R,5S,6S)-3-(Diphenyloxy)phosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3,2,0]hept-2-ene-2-carboxylate
    • MAP(for Meropenem)
    • P-Nitrobenzyl (4R,5S,6S)-3-(diphenyloxy)phosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3,2,0]hept-2-ene-2-carboxylate
    • (4-Nitrophenyl)methyl (4R,5R,6S)-3-[(diphenoxyphosphinyl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate (ACI)
    • 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, 3-[(diphenoxyphosphinyl)oxy]-6-(1-hydroxyethyl)-4-methyl-7-oxo-, (4-nitrophenyl)methyl ester, [4R-[4α,5β,6β(R*)]]- (ZCI)
    • 4-Nitrobenzyl (4R,5R,6S)-3-[(diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • p-Nitrobenzyl (4R,5R,6S)-3-diphenylphosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • p-Nitrobenzyl (4R,5S,6S)-3-(diphenoxy)phosphoryloxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.1]hept-2-ene-2-carboxylate
    • MFCD01318092
    • 1233517-79-7
    • 3-(Diphenoxy-phosphoryloxy)-6-(1-hydroxy-ethyl)-4-methyl-7-oxo-1-aza-bicyclo(3.2.0)hept-2-ene-2-carboxylic acid 4-nitro-benzyl ester
    • Z3234911345
    • 4-Nitrobenzyl (4R,5S,6S)-3-[(Diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyc
    • 4-nitrobenzyl (4R,5R,6S)-3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • (4R,5R,6S)-4-Nitrobenzyl 3-(diphenoxyphosphoryloxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • UNII-0O0V6A80W3
    • EN300-19777076
    • CS-0145362
    • D78320
    • SCHEMBL337697
    • (4R5R6S)-4-Nitrobenzyl 3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • 4-nitrobenzyl (4R,5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • p-nitrobenzyl (1R,5R,6S)-6-[(1R)-1-hydroxyethyl]-2-[(diphenylphosphono)oxy]-1-methylcarbapen-2em-3-carboxylate
    • DS-1598
    • AKOS015919508
    • rel-(4R,5R,6S)-4-Nitrobenzyl3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • Q-101266
    • AC-375
    • AKOS025395653
    • (4R pound not5R pound not6S)-4-NITROBENZYL 3-((DIPHENOXYPHOSPHORYL)OXY)-6-((R)-1-HYDROXYETHYL)-4-METHYL-7-OXO-1-AZABICYCLO[3.2.0]HEPT-2-ENE-2-CARBOXYLATE
    • (4R,5R,6S)-4-NitroBzl 3-(diphenoxyphosphoryloxy)-6-((R)-1-OH-Et)-4-Me-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • rel-(4R,5R,6S)-4-Nitrobenzyl 3-((diphenoxyphosphoryl)oxy)-6-((R)-1-hydroxyethyl)-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • 0O0V6A80W3
    • 90776-59-3
    • 4-Nitrobenzyl (4R,5S,6S)-3-[(Diphenylphosphono)oxy]-6-[(R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • DTXSID00437857
    • (4-nitrophenyl)methyl (4R,5R,6S)-3-[(diphenoxyphosphoryl)oxy]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylate
    • 1-Azabicyclo(3.2.0)hept-2-ene-2-carboxylicacid,3-((diphenoxyphosphinyl)oxy)-6-((1R)-1-hydroxyethyl)-4-methyl-7-oxo-,(4-nitrophenyl)methyl ester,(4R,5R,6S)-
    • MDL: MFCD01318092
    • Inchi: 1S/C29H27N2O10P/c1-18-25-24(19(2)32)28(33)30(25)26(29(34)38-17-20-13-15-21(16-14-20)31(35)36)27(18)41-42(37,39-22-9-5-3-6-10-22)40-23-11-7-4-8-12-23/h3-16,18-19,24-25,32H,17H2,1-2H3/t18-,19-,24-,25-/m1/s1
    • InChI Key: STULDTCHQXVRIX-PIYXRGFCSA-N
    • SMILES: C(C1=C(OP(=O)(OC2C=CC=CC=2)OC2C=CC=CC=2)[C@H](C)[C@@H]2[C@H](C(N12)=O)[C@H](O)C)(=O)OCC1C=CC([N+](=O)[O-])=CC=1

Computed Properties

  • Exact Mass: 594.14000
  • Monoisotopic Mass: 594.14033206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 12
  • Complexity: 1060
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 157Ų

Experimental Properties

  • Color/Form: No data available
  • Density: 1.5±0.1 g/cm3
  • Melting Point: 126-130°C
  • Boiling Point: 722.4°C at 760 mmHg
  • Flash Point: 390.7±32.9 °C
  • Refractive Index: 1.653
  • PSA: 167.23000
  • LogP: 5.45090

beta-Methyl vinyl phosphate (MAP) Security Information

beta-Methyl vinyl phosphate (MAP) Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

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beta-Methyl vinyl phosphate (MAP) Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: 4-(Dimethylamino)pyridine ,  Copper bromide (CuBr) ,  Octanoic acid, rhodium salt (1:?) Solvents: Dichloromethane ;  rt → reflux
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ;  -25 °C
Reference
Method for preparing β-methylcarbapenem antibiotic mother nucleus
, China, , ,

Production Method 2

Reaction Conditions
1.1 Catalysts: Rhodium, tetrakis[μ-(octanoato-κO:κO′)]di-, (Rh-Rh) Solvents: Dichloromethane ;  4 h, reflux; reflux → -15 °C
1.2 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  50 min, -15 °C
Reference
A preparation method of a key intermediate for the synthesis of 1β-methylcarbapenems
Takahashi, Masaaki; Ito, Nobuo; Kikuchi, Shunji; Yamaguchi, Hitoshi; Okue, Masayuki, Meiji Seika Kenkyu Nenpo, 2008, 46, 33-40

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Solvents: Acetonitrile ;  0 °C; 1 h, 0 °C
Reference
Synthesis of 1β-methylcarbapenems bicyclic nucleus
Zhang, Ling; Liu, Yi; Liu, Ling; Ni, Shanhong; Li, Jian, Zhongguo Yiyao Gongye Zazhi, 2010, 41(12), 891-894

Production Method 4

Reaction Conditions
1.1 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Methyl acetate ;  15 - 25 °C
Reference
Semicontinuous Process for GMP Manufacture of a Carbapenem Intermediate via Carbene Insertion Using an Immobilized Rhodium Catalyst
Gage, James R. ; Chen, Furong; Dong, Changming; Gonzalez, Miguel A.; Jiang, Yong; et al, Organic Process Research & Development, 2020, 24(10), 2025-2033

beta-Methyl vinyl phosphate (MAP) Raw materials

beta-Methyl vinyl phosphate (MAP) Preparation Products

beta-Methyl vinyl phosphate (MAP) Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:90776-59-3)beta-Methyl vinyl phosphate (MAP)
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Purity:99.9%
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Tiancheng Chemical (Jiangsu) Co., Ltd
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beta-Methyl vinyl phosphate (MAP) Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Additional information on beta-Methyl vinyl phosphate (MAP)

Beta-Methyl vinyl phosphate (MAP) and its Applications in Modern Chemical Research

Compound with the CAS number 90776-59-3, known as Beta-Methyl vinyl phosphate (MAP), is a versatile chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural properties, has found applications in various scientific domains, including drug synthesis, material science, and biochemical studies. The molecular structure of MAP consists of a vinyl group attached to a methylphosphonate moiety, which imparts distinct reactivity and functional capabilities to the compound.

The significance of Beta-Methyl vinyl phosphate (MAP) lies in its ability to serve as a key intermediate in the synthesis of complex molecules. Its reactivity allows for the formation of various functional groups, making it a valuable tool in organic synthesis. Recent advancements in the field have highlighted its role in the development of novel therapeutic agents. For instance, researchers have been exploring its potential in designing inhibitors for enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

In the realm of material science, MAP has been investigated for its properties as a precursor in the creation of advanced polymers and coatings. The vinyl group in its structure facilitates polymerization reactions, enabling the development of materials with tailored mechanical and thermal properties. These materials are particularly useful in industries requiring high-performance components, such as aerospace and automotive sectors.

One of the most intriguing aspects of Beta-Methyl vinyl phosphate (MAP) is its application in biochemical research. Studies have demonstrated its utility as a ligand in the design of metal-organic frameworks (MOFs). These frameworks are increasingly being used for drug delivery systems, gas storage, and catalysis. The ability of MAP to coordinate with metal ions opens up possibilities for creating sophisticated structures that can mimic biological processes.

The compound's role in drug development has been further underscored by recent clinical trials investigating its derivatives as potential treatments for neurological disorders. The methylphosphonate group is known to interact with biological targets in a manner that can modulate neural activity. This has led to the exploration of MAP-based compounds as candidates for therapies targeting conditions such as epilepsy and neurodegenerative diseases.

From an industrial perspective, the production and handling of Beta-Methyl vinyl phosphate (MAP) must adhere to stringent quality control measures to ensure consistency and safety. Manufacturers employ advanced purification techniques to isolate MAP from reaction mixtures, ensuring high purity levels required for pharmaceutical applications. The compound's stability under various conditions is also a critical factor considered during its formulation into final products.

The environmental impact of using MAP in industrial processes is another area of focus. Efforts are underway to develop sustainable methods for its synthesis that minimize waste and reduce energy consumption. Green chemistry principles are being integrated into these processes to enhance efficiency while maintaining environmental responsibility.

In conclusion, the multifaceted applications of compound with CAS number 90776-59-3, or more commonly known as Beta-Methyl vinyl phosphate (MAP), underscore its importance in modern chemical research. Its versatility as a synthetic intermediate, material precursor, and biochemical tool continues to drive innovation across multiple scientific disciplines. As research progresses, it is expected that new applications and derivatives of MAP will emerge, further solidifying its role as a cornerstone compound in chemical biology and pharmaceuticals.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:90776-59-3)beta-Methyl vinyl phosphate (MAP)
sfd1103
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:90776-59-3)美罗培南主环
LE5873199
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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